(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(m-tolyl)methanone hydrochloride

• IUPAC Name: [4-(1-ethylimidazol-2-yl)piperazin-1-yl]-(3-methylphenyl)methanone;hydrochloride
• InChI: InChI=1S/C17H22N4O.ClH/c1-3-19-8-7-18-17(19)21-11-9-20(10-12-21)16(22)15-6-4-5-14(2)13-15;/h4-8,13H,3,9-12H2,1-2H3;1H
• InChI Key: ZVGUCEJMSXSQHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)C(=O)C3=CC=CC(=C3)C.Cl
• Molecular Formula: C17H23ClN4O
• Molecular Weight: 334.8 g/mol

Description

“(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(m-tolyl)methanone hydrochloride” is a compound with the molecular formula C17H23ClN4O and a molecular weight of 334.85. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazole ring, a piperazine ring, and a m-tolyl group. The imidazole ring is a five-membered heterocyclic ring with two nitrogen atoms. The piperazine ring is a six-membered ring with two nitrogen atoms. The m-tolyl group is a toluene derivative with a methyl group at the meta position.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activities : A study on the synthesis of pyridine derivatives revealed the use of compounds similar to (4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(m-tolyl)methanone hydrochloride for antimicrobial activities. These compounds displayed variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Synthesis and Characterization

• Research on Synthesis : Another study focused on the synthesis of a related compound, (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, highlighting the processes of amidation, Friedel-crafts acylation, and hydration, which are similar to the synthesis techniques used for (4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(m-tolyl)methanone hydrochloride (Zheng Rui, 2010).

Potential in HIV Research

• Anti-HIV Activity : Research on nitroimidazoles, which are structurally related to the chemical , has explored their potential as non-nucleoside reverse transcriptase inhibitors for anti-HIV-1 and anti-HIV-2 activity, indicating possible applications in HIV treatment (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Potential in Cancer Research

• Cytotoxic Agents : A study on piperazinone derivatives, closely related to the compound , evaluated their cytotoxic activities on cancer cell lines, suggesting potential applications in cancer research (Ghasemi, Sharifi, & Mojarrad, 2020).